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This guide provides an in-depth analysis of cyclobutylmethyl mesylate (CBM), a critical reagent
in pharmaceutical synthesis. We will explore its procurement landscape, detailing supplier
comparisons and pricing considerations. Furthermore, this document establishes a framework
for ensuring the quality and integrity of CBM through robust analytical verification and safe
handling protocols.

Introduction to Cyclobutylmethyl Mesylate

Cyclobutylmethyl mesylate, with the chemical formula CsH1203S, is a key intermediate in
organic synthesis, particularly valued in the development of novel therapeutics.[1] Its
cyclobutane moiety offers unique structural properties that can enhance the metabolic stability
and conformational rigidity of drug candidates.[2][3] CBM primarily serves as an alkylating
agent, where the mesylate group acts as an excellent leaving group in nucleophilic substitution
reactions. This reactivity is fundamental to its application in constructing more complex
molecular architectures. A common synthetic route to CBM involves the mesylation of
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cyclobutylmethanol using methanesulfonyl chloride in the presence of a base like triethylamine.

[4]115]

Chapter 1: Supplier Landscape and Procurement
Strategy

The procurement of high-quality starting materials is a cornerstone of successful drug
development. The selection of a cyclobutylmethyl mesylate supplier should be a strategic
decision based on a holistic evaluation of quality, documentation, and cost.

The market for specialized chemical reagents like CBM includes large, well-established
suppliers and smaller, niche manufacturers. While a comprehensive, real-time price list is
volatile, the following table provides a comparative overview of potential suppliers. Researchers
are strongly encouraged to request quotes and documentation directly from these vendors for

the most current information.
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Note: Prices are estimates for research quantities and can vary significantly based on purity,

quantity, and market conditions. This table is for illustrative purposes and does not represent a

direct endorsement or real-time pricing.

A systematic approach to supplier selection is crucial. The following workflow outlines a best-

practice model for qualifying and procuring CBM.
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Supplier Qualification & Procurement Workflow

Identify Potential
Suppliers

Request Quotes &
Technical Documents
(CoA, SDS)

Evaluate Purity, Compare Price
Specifications & Lead Time (per gram/mole)

Select Primary &
Secondary Supplier

Place Order & Schedule
Incoming QC
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Incoming Material Quality Control Workflow

Receive Material &
Quarantine

Sample for Analysis

Perform Analytical Tests
(NMR, GC-MS)
Compare Results
to CoA & Specs

Pass/Fail?

Release for Use Reject Batch &
in Synthesis Contact Supplier
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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